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Compound of Interest

Compound Name: C105SR

Cat. No.: B12386182 Get Quote

Technical Support Center: C105SR Solubility
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

C105SR, a potent cyclophilin D inhibitor. The following information is designed to address

common solubility challenges in aqueous solutions and provide clear, actionable protocols.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for creating a stock solution of C105SR?

For creating a concentrated stock solution, Dimethyl Sulfoxide (DMSO) is recommended. Stock

solutions can typically be prepared at concentrations of 5 mM, 10 mM, or 20 mM. Once

prepared, it is advisable to aliquot the stock solution into smaller, single-use volumes and store

them at -20°C or -80°C to minimize freeze-thaw cycles.[1]

Q2: Can C105SR be dissolved directly in aqueous solutions?

While some compounds with high aqueous solubility can be dissolved directly in water, many

small molecules like C105SR may have limited water solubility.[1] Direct dissolution in aqueous

buffers may lead to precipitation or incomplete solubilization. It is generally recommended to

first prepare a concentrated stock solution in an organic solvent like DMSO and then dilute it

into the aqueous experimental medium.
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Q3: What are common signs of solubility issues with C105SR?

Signs of solubility problems include the appearance of a cloudy or hazy solution, visible

precipitate (either as particles or a film on the container), and inconsistent results in biological

assays.[2][3] These issues can arise from the compound aggregating or precipitating out of the

solution.[2][4]

Q4: How does pH affect the solubility of C105SR?

The solubility of small molecules can be significantly influenced by the pH of the solution.[5] For

ionizable compounds, solubility is generally highest when the molecule is in its charged state. It

is recommended to determine the optimal pH range for C105SR solubility in your specific buffer

system. If you observe precipitation, adjusting the pH of your buffer may help to increase

solubility.[2][4]

Troubleshooting Guide
Issue 1: Precipitate forms immediately upon diluting the
DMSO stock solution into an aqueous buffer.
This is a common issue when the final concentration in the aqueous buffer exceeds the

solubility limit of the compound.

Troubleshooting Steps:

Decrease the Final Concentration: The most straightforward solution is to lower the final

working concentration of C105SR in your experiment.

Increase the DMSO Concentration: While high concentrations of DMSO can be toxic to cells,

a slight increase in the final DMSO percentage (e.g., from 0.1% to 0.5%) may help to keep

the compound in solution. Always include a vehicle control with the same final DMSO

concentration in your experiments.

Use a Different Formulation Strategy: For compounds with low aqueous solubility, alternative

formulation approaches can be effective. Consider using excipients to improve solubility.[1]

Common options include:
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Polyethylene glycol (PEG): Dissolving C105SR in PEG400 can enhance its solubility in

aqueous media.[1]

Surfactants: Non-ionic surfactants like Tween 80 can be used to create a stable dispersion

of the compound. A common formulation is 0.25% Tween 80 in combination with 0.5%

Carboxymethyl cellulose (CMC).[1]

Cyclodextrins: Encapsulating agents like SBE-β-CD can improve the aqueous solubility of

hydrophobic molecules. A 20% solution of SBE-β-CD in saline can be prepared.[1]

Issue 2: The C105SR solution appears clear initially but
becomes cloudy or shows precipitate over time.
This may indicate that the compound is slowly crashing out of the solution due to instability

under the experimental conditions (e.g., temperature, pH).

Troubleshooting Steps:

Optimize Temperature: Proteins and small molecules can be sensitive to temperature.[2][4]

Storing your working solutions at a lower temperature (e.g., 4°C) may help to maintain

solubility. However, some compounds can also precipitate at lower temperatures, so it is

important to find the optimal balance.[4]

Adjust Buffer Conditions:

pH: As mentioned in the FAQs, the pH of the buffer can be critical.[5] Experiment with

slight adjustments to the buffer pH to find a range where C105SR is more stable.

Ionic Strength: The salt concentration of the buffer can also impact solubility.[4][5]

Systematically varying the salt concentration (e.g., NaCl) may help to identify conditions

that prevent aggregation.

Prepare Fresh Solutions: Whenever possible, prepare fresh working solutions of C105SR
immediately before use to minimize the risk of precipitation over time.
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Table 1: Common Formulation Strategies for Compounds with Low Aqueous Solubility[1]

Formulation Component Example Concentration Preparation Notes

Organic Co-solvent

Dimethyl Sulfoxide (DMSO) 10% (in Corn Oil)

Prepare a stock solution in

DMSO first, then dilute with

corn oil.

Polyethylene glycol 400

(PEG400)
Undiluted

Dissolve the compound directly

in PEG400.

Suspending Agents

Carboxymethyl cellulose

(CMC)
0.2% or 0.5% (w/v) in water

Dissolve CMC in ddH₂O to

obtain a clear solution before

adding the compound.

Surfactants

Tween 80 0.25% (in 0.5% CMC)
Combine with a suspending

agent for a stable formulation.

Cyclodextrins

SBE-β-CD 20% (w/v) in Saline
Dissolve SBE-β-CD in saline to

create a clear solution.

Experimental Protocols
Protocol 1: Preparation of a C105SR Working Solution using a Suspending Agent

This protocol provides an example of how to prepare a 2.5 mg/mL working solution of C105SR
using 0.5% CMC Na.[1]

Prepare the 0.5% CMC Na Solution:

Weigh 0.5 g of CMC Na.

Dissolve it in 100 mL of distilled water (ddH₂O).
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Stir until a clear solution is obtained.

Prepare the C105SR Suspension:

Weigh 250 mg of C105SR.

Add the C105SR powder to the 100 mL of 0.5% CMC Na solution.

Vortex or sonicate until a uniform suspension is achieved. This will result in a 2.5 mg/mL

working solution ready for use.
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Troubleshooting C105SR Solubility Issues
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Caption: A flowchart for troubleshooting common C105SR solubility issues.
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Experimental Workflow for C105SR Solution Preparation

Start: Prepare C105SR Solution

Prepare Concentrated Stock Solution in DMSO
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Troubleshooting C105SR solubility issues in aqueous
solutions.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12386182#troubleshooting-c105sr-solubility-issues-
in-aqueous-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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